BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Tetraphenyltin:
History, Properties, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraphenyltin

Cat. No.: B1683108

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraphenyltin, an organotin compound with the chemical formula (CseHs)aSn, has been a
subject of scientific and industrial interest for decades. This technical guide provides a
comprehensive overview of its history, chemical and physical properties, synthesis, and
characterization. It further delves into its significant applications as a catalyst in polymerization,
a stabilizer for polyvinyl chloride (PVC), and its emerging roles in materials science. The
document also addresses the toxicological aspects of tetraphenyltin, including its potential as
an endocrine disruptor and neurotoxin, supported by available data and proposed mechanisms
of action. Detailed experimental protocols for its synthesis and characterization are provided to
facilitate further research and development.

Introduction

Tetraphenyltin is a white crystalline solid that belongs to the family of organotin compounds,
characterized by the presence of at least one tin-carbon bond.[1] Its unique molecular
structure, consisting of a central tin atom tetrahedrally bonded to four phenyl groups, imparts
high thermal stability and reactivity, making it a versatile reagent and material in various
chemical processes.[2] This guide aims to be a comprehensive resource for professionals in
research and drug development, offering in-depth technical information on tetraphenyltin.
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History and Background

The study of organometallic compounds, including organotins, dates back to the 19th century.
The synthesis and characterization of tetraphenyltin were part of the broader exploration of
organometallic chemistry. While the exact date of its first synthesis is not readily available in the
reviewed literature, its preparation via the reaction of chlorobenzene, tin(1V) chloride, and
sodium metal in dry toluene has been a well-established method.[1] Over the years, its utility
has expanded from a laboratory curiosity to a compound with significant industrial applications.

[3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of tetraphenyltin is presented in the

table below.

Property Value Reference(s)

Molecular Formula C24H20Sn [4]

Molecular Weight 427.13 g/mol [4]

Appearance White crystalline solid/powder [4]

Melting Point 224-227 °C [4]

Boiling Point >420 °C [5]

Density 1.49 g/cm3 [4]
Insoluble in water; soluble in

Solubility hot benzene, toluene, and [4]
xylene.

Vapor Density 14.7 (vs air) [5]

Stable under normal
- conditions. Incompatible with
Stability _ [4]
strong acids and strong

oxidizing agents.

CAS Number 595-90-4 [4]
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Experimental Protocols
Synthesis of Tetraphenyltin

A common and high-yield method for the synthesis of tetraphenyltin involves the Wurtz-Fittig
reaction.[1][6]

Materials:

e Sodium metal

e Dry toluene

e Chlorobenzene

e Tin(IV) chloride (SnCla)
e 500 mL three-necked round-bottom flask
e Stirrer

e Dropping funnel

» Condenser

e Heating mantle
Procedure:

e In a 500 mL three-necked flask equipped with a stirrer, dropping funnel, and condenser,
place 15 g of finely cut sodium metal and 250 mL of dry toluene.

o Gently heat the mixture to the boiling point of toluene to melt the sodium. Stir vigorously to
create a fine suspension of sodium sand.

 Allow the mixture to cool to room temperature.

e Slowly add a solution of 35 mL of chlorobenzene in 50 mL of dry toluene from the dropping
funnel over a period of 1-2 hours. Maintain the reaction temperature between 30-40 °C using
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a water bath.

 After the addition of chlorobenzene is complete, continue stirring for another 30 minutes.

e Slowly add a solution of 10 mL of tin(IV) chloride in 25 mL of dry toluene from the dropping
funnel. Control the addition rate to maintain the temperature below 45 °C.

 After the addition is complete, reflux the mixture for 1 hour.

e Cool the reaction mixture and cautiously add 100 mL of water to decompose any unreacted
sodium.

o Separate the toluene layer and wash it with water, followed by drying over anhydrous sodium
sulfate.

 Remove the toluene by distillation. The crude tetraphenyltin can be purified by
recrystallization from a suitable solvent like benzene or a mixture of chloroform and
petroleum ether.[7]

Expected Yield: Approximately 25 g.[6]

Characterization of Tetraphenyltin

e Method: A sample of tetraphenyltin is mixed with KBr and pressed into a pellet. The IR
spectrum is recorded using an FTIR spectrometer.

o Expected Peaks: The spectrum will show characteristic peaks for the Sn-C bond and the
phenyl groups. The absence of peaks corresponding to starting materials will confirm the
purity of the product.

e 1H NMR: A solution of tetraphenyltin in a suitable deuterated solvent (e.g., CDCIs3) is
prepared. The spectrum will show multiplets in the aromatic region (typically around 7.2-7.8
ppm) corresponding to the phenyl protons.

e 13C NMR: The 13C NMR spectrum will display characteristic peaks for the phenyl carbons.

e 11950 NMR: This technique can be used to directly observe the tin nucleus, providing
information about its chemical environment.
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» Method: Electron ionization (EI) or other soft ionization techniques can be used.

o Expected Fragments: The mass spectrum will show the molecular ion peak (M+) and
characteristic fragmentation patterns corresponding to the loss of phenyl groups.

e Method: Single-crystal X-ray diffraction is used to determine the precise three-dimensional
structure of the molecule.

o Structural Details: Tetraphenyltin crystallizes in a tetragonal space group. The tin atom is at
the center of a distorted tetrahedron with four phenyl groups attached. The Sn-C bond
lengths are approximately 2.14 A, and the C-Sn-C bond angles are close to the ideal
tetrahedral angle of 109.5°.

Applications
Catalyst in Polymerization

Tetraphenyltin is an effective catalyst in various polymerization reactions.[3] It can act as a
Lewis acid to initiate and control the polymerization process.[2] Its use can lead to polymers
with desired characteristics, such as high molecular weight and specific stereochemistry.

Logical Workflow for Tetraphenyltin as a Polymerization Catalyst

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://www.nbinno.com/other-organic-chemicals/tetraphenyltin-high-performance-catalyst-intermediate-advanced-chemical-synthesis-km
https://www.chemimpex.com/products/40611
https://www.benchchem.com/product/b1683108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Reactants

Tetraphenyltin 4
(Catalyst)

(Lewis Acid Activation)

Polymerization Process

Initiation

Propagation Polymer Product
(Chain Growth)

(e.g., Polystyrene, Polyacrylates)

Termination

[
[
AN
N ———

4 PVC Degradation )

[PVC Polymer Chain\

(-CH2-CHCI-)n J

dehydrochlorination

HCI Elimination

Stabilization by Organotin )

Organotin Stabilizer

(e.g., Tetraphenyltin)

y
Degraded PV(.: HCI Scavenging Reaction with Labile Chlorine
(Polyene Formation)
- /
Stabilized PVC
\_ J
© 2025 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Gndogenous Hormone)

I
l
:Normal Binding

Y
Organotin Compound Nuclear Hormone Receptor
(e.g., Tetraphenyltin) (e.g., Androgen/Estrogen Receptor)

(Binding to Recepto)

Altered Gene Transcription

;

Adverse Endocrine Effects
(e.g., Reproductive Toxicity)

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Organotin Compound
(e.g., Tetraphenyltin)

Neuron

Mitochondrial Dysfunction

'

Increased Reactive imoaired Enerav Metabolism
Oxygen Species (ROS) P ay
l Y

e Gltered Neurotransmission

Cell Death

Clinical Neurotoxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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